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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methoxyheptane (CAS No. 629-32-3), also known as methyl heptyl ether, is a versatile

aliphatic ether with emerging applications across several industrial sectors. Its properties as a

solvent and a fragrance ingredient make it a compound of interest. This document provides a

comprehensive overview of the industrial uses of 1-methoxyheptane, with a focus on its

applications in chemical synthesis, and as a potential, more environmentally friendly solvent.

Detailed protocols for its synthesis and potential applications are provided to facilitate further

research and development.

Physicochemical Properties
A summary of the key physicochemical properties of 1-methoxyheptane is presented in Table

1. These properties are crucial for understanding its behavior as a solvent and its suitability for

various industrial applications.

Table 1: Physicochemical Properties of 1-Methoxyheptane
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Property Value Reference

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1]

CAS Number 629-32-3 [1]

Appearance Colorless oily liquid [2]

Boiling Point 150.5 °C at 760 mmHg [3]

Melting Point -94 °C (estimated) [3]

Density 0.78 g/cm³ [3]

Refractive Index 1.404 [3]

Flash Point 35.8 °C [3]

Vapor Pressure 4.87 mmHg at 25 °C [3]

LogP (Octanol-Water Partition

Coefficient)
2.60320 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Industrial Applications
The primary industrial applications of 1-methoxyheptane are in the fragrance industry and as

a solvent in various chemical processes.

Fragrance and Perfumery
1-Methoxyheptane is utilized as a fragrance ingredient, often to impart a fresh, green note to

perfumes.[2] It is particularly effective in the top notes of herbal and green floral scents and

blends well with lavender and other aromatic compounds.[2] Its stability in basic media makes it

suitable for use in soaps and powders.[2]

Application Note: Formulation in a Model Eau de Toilette
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While specific commercial formulations are proprietary, a model formulation can be

conceptualized. 1-Methoxyheptane could be incorporated at a low percentage (e.g., 0.1-1.5%

by weight) in an eau de toilette formulation to provide a lifting, green top note. It would be

blended with other essential oils and aroma chemicals, such as linalool, geraniol, and citrus

oils, in a hydroalcoholic base. The logical workflow for such a formulation is depicted below.
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Caption: Workflow for fragrance formulation.
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Solvent Applications and "Green" Chemistry Potential
1-Methoxyheptane's properties suggest its potential as a solvent in organic synthesis and

industrial applications. Ethers are known to be relatively stable and can be good solvents for a

range of nonpolar and moderately polar compounds. The growing emphasis on "green

chemistry" encourages the replacement of hazardous solvents with more environmentally

benign alternatives. While specific studies on 1-methoxyheptane as a green solvent are

limited, its structural similarity to other ethers that are being explored as greener alternatives,

such as 2-methyltetrahydrofuran (2-MeTHF), suggests it could be a candidate for further

investigation.[4]

Application Note: Potential Use in Grignard Reactions

Grignard reactions are typically carried out in ethereal solvents like diethyl ether or

tetrahydrofuran (THF), which are effective at solvating the Grignard reagent.[5] 1-
Methoxyheptane, as an ether, could potentially serve as a solvent for Grignard reactions. Its

higher boiling point compared to diethyl ether may be advantageous for reactions requiring

higher temperatures. However, its efficacy would need to be experimentally validated. A key

consideration would be its ability to dissolve the Grignard reagent and the substrate, and its

inertness under the reaction conditions.

Experimental Protocols
Synthesis of 1-Methoxyheptane via Williamson Ether
Synthesis
The Williamson ether synthesis is a common and effective method for preparing ethers. This

protocol is an adaptation of the general Williamson ether synthesis for the preparation of 1-
methoxyheptane from 1-bromoheptane and sodium methoxide.

Reaction Scheme:

CH₃(CH₂)₆Br + CH₃ONa → CH₃(CH₂)₆OCH₃ + NaBr

Materials:

1-Bromoheptane
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Sodium methoxide

Anhydrous methanol

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve sodium methoxide (1.1 equivalents) in anhydrous methanol under an

inert atmosphere (e.g., nitrogen or argon).

Addition of Alkyl Halide: To the stirred solution, add 1-bromoheptane (1.0 equivalent)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the methanol under reduced pressure using a rotary evaporator.
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Extraction: To the residue, add anhydrous diethyl ether and a saturated aqueous ammonium

chloride solution. Transfer the mixture to a separatory funnel and separate the layers. Extract

the aqueous layer with diethyl ether (2 x 50 mL).

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude 1-methoxyheptane.

Purification: Purify the crude product by fractional distillation to yield pure 1-
methoxyheptane.

Start Dissolve NaOMe
in Methanol Add 1-Bromoheptane Reflux 4-6h Evaporate Methanol Extract with

Diethyl Ether Wash with Brine Dry and Concentrate Fractional Distillation Pure 1-Methoxyheptane

Click to download full resolution via product page

Caption: Williamson ether synthesis workflow.

Safety, Handling, and Storage
1-Methoxyheptane is a flammable liquid and should be handled with appropriate safety

precautions. Use in a well-ventilated area and away from ignition sources. Wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Store in

a tightly sealed container in a cool, dry, and well-ventilated place.

Future Outlook
The industrial utility of 1-methoxyheptane is still being explored. Further research into its

performance as a solvent in a wider range of organic reactions, particularly in the context of

pharmaceutical synthesis, is warranted. Its potential as a "green" solvent alternative to more

hazardous chemicals could be a significant area of investigation, requiring detailed studies on

its environmental fate and toxicology. As the demand for novel fragrance ingredients and more

sustainable chemical processes grows, 1-methoxyheptane may find broader application in the

chemical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13389018?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxyheptane
https://catalog.hathitrust.org/Record/002785369
https://www.lindane.org/_world/environment/environment.htm
https://www.glsciences.com/technique/technique_data/lc/usage_of_hplc_1/column11.html
https://patents.google.com/patent/WO2007102090A2/en
https://www.benchchem.com/product/b13389018#industrial-uses-of-1-methoxyheptane
https://www.benchchem.com/product/b13389018#industrial-uses-of-1-methoxyheptane
https://www.benchchem.com/product/b13389018#industrial-uses-of-1-methoxyheptane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13389018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13389018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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